Cas no 1509899-69-7 (1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone)

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone structure
1509899-69-7 structure
Product Name:1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
CAS No:1509899-69-7
MF:C11H5ClF3NO
MW:259.611712217331
CID:4701337
Update Time:2025-08-05

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
    • Ethanone, 1-(3-chloro-6-isoquinolinyl)-2,2,2-trifluoro-
    • Inchi: 1S/C11H5ClF3NO/c12-9-4-8-3-6(10(17)11(13,14)15)1-2-7(8)5-16-9/h1-5H
    • InChI Key: HIUCKDUQCHUXGS-UHFFFAOYSA-N
    • SMILES: ClC1=CC2C=C(C(C(F)(F)F)=O)C=CC=2C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Topological Polar Surface Area: 30

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM229425-1g
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
1509899-69-7 95%+
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$309 2021-08-04
Chemenu
CM229425-5g
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
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Chemenu
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1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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1-(3-chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
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$2500 2023-09-07
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